Cas no 2168869-28-9 (1-(5-ethylpyridin-3-yl)sulfanyl-3,3-dimethylbutan-2-one)

• Product Name: 1-(5-ethylpyridin-3-yl)sulfanyl-3,3-dimethylbutan-2-one
• CAS No: 2168869-28-9
• MF: C₁₃H₁₉NOS
• MW: 237.361062288284
• CID: 6526338
• PubChem ID: 165504882
• Update Time: 2025-05-19

1-(5-ethylpyridin-3-yl)sulfanyl-3,3-dimethylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-ethylpyridin-3-yl)sulfanyl-3,3-dimethylbutan-2-one
• EN300-1478411
• 1-[(5-ethylpyridin-3-yl)sulfanyl]-3,3-dimethylbutan-2-one
• 2168869-28-9

• Inchi： 1S/C13H19NOS/c1-5-10-6-11(8-14-7-10)16-9-12(15)13(2,3)4/h6-8H,5,9H2,1-4H3
• InChI Key： MUJWBCPWPOKVDH-UHFFFAOYSA-N
• SMILES： S(C1C=NC=C(CC)C=1)CC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 237.11873540g/mol
• Monoisotopic Mass: 237.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.3Ų

Additional information on 1-(5-ethylpyridin-3-yl)sulfanyl-3,3-dimethylbutan-2-one

Comprehensive Overview of 1-(5-ethylpyridin-3-yl)sulfanyl-3,3-dimethylbutan-2-one (CAS No. 2168869-28-9)

The compound 1-(5-ethylpyridin-3-yl)sulfanyl-3,3-dimethylbutan-2-one (CAS No. 2168869-28-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine ring substituted with an ethyl group and a sulfanyl linkage to a 3,3-dimethylbutan-2-one moiety, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzyme activity and receptor interactions.

In recent years, the demand for heterocyclic compounds like 1-(5-ethylpyridin-3-yl)sulfanyl-3,3-dimethylbutan-2-one has surged due to their role in developing targeted therapies. This compound's CAS No. 2168869-28-9 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing relevance. Its sulfanyl group, in particular, is a hotspot for modifications, enabling the creation of derivatives with enhanced pharmacokinetic properties. This aligns with the current trend of structure-activity relationship (SAR) studies, where small structural changes can lead to significant improvements in efficacy and safety.

From a synthetic chemistry perspective, 1-(5-ethylpyridin-3-yl)sulfanyl-3,3-dimethylbutan-2-one exemplifies the convergence of green chemistry principles and high-yield synthesis. Modern protocols emphasize solvent-free or aqueous-phase reactions to minimize environmental impact, a topic highly relevant to today's sustainability-driven research. The compound's 3,3-dimethylbutan-2-one segment also offers steric stability, reducing unwanted side reactions—a feature prized in industrial-scale production.

The analytical characterization of CAS No. 2168869-28-9 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods ensure batch-to-batch consistency, a critical factor for regulatory compliance in pharmaceutical intermediates. Discussions in online forums often highlight challenges in isolating this compound due to its polar nature, prompting innovations in chromatographic separation technologies. Such technical dialogues underscore the compound's complexity and the need for specialized expertise in handling it.

Beyond its chemical attributes, 1-(5-ethylpyridin-3-yl)sulfanyl-3,3-dimethylbutan-2-one intersects with broader scientific trends like AI-assisted molecular design. Computational models predict its compatibility with biological targets, accelerating preclinical research. This synergy between wet-lab experimentation and in silico analysis is reshaping how researchers approach compound optimization, making CAS No. 2168869-28-9 a case study in modern drug development workflows.

In conclusion, 1-(5-ethylpyridin-3-yl)sulfanyl-3,3-dimethylbutan-2-one represents a compelling example of how tailored molecular architectures drive innovation in life sciences. Its multifunctional groups and scalable synthesis routes position it as a valuable asset for both academic and industrial laboratories. As search queries for pyridine derivatives and sulfur-containing ketones continue to rise, this compound's profile will likely expand, further solidifying its role in cutting-edge research.